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molecular formula C11H12FN B8397366 2-(5-Fluoro-2-methylphenyl)-2-methylpropionitrile

2-(5-Fluoro-2-methylphenyl)-2-methylpropionitrile

Cat. No. B8397366
M. Wt: 177.22 g/mol
InChI Key: IEFAQDLMDRYGDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07129270B2

Procedure details

5.25 g of (5-fluoro-2-methylphenyl)acetonitrile and 5.25 ml of methyl iodide are dissolved in 70 ml of dimethylformamide and mixed with 2.7 g of sodium hydride (80%) for 2.5 hours while being cooled with ice. After 3 hours at 0° C. and 16 hours at room temperature, it is mixed with ice water and ethyl acetate, acidified with 1 M hydrochloric acid, and the ethyl acetate phase is washed with water, dried (Na2SO4) and concentrated by evaporation. 6.1 g of 2-(5-fluoro-2-methylphenyl)-2-methylpropionitrile is obtained as an oil.
Name
(5-fluoro-2-methylphenyl)acetonitrile
Quantity
5.25 g
Type
reactant
Reaction Step One
Name
methyl iodide
Quantity
5.25 mL
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
70 mL
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
2.7 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
2-(5-fluoro-2-methylphenyl)-2-methylpropionitrile

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:11])=[C:6]([CH2:8][C:9]#N)[CH:7]=1.[CH3:12]I.[H-].[Na+].Cl.C[N:18]([CH3:21])C=O>C(OCC)(=O)C>[F:1][C:2]1[CH:3]=[CH:4][C:5]([CH3:11])=[C:6]([C:8]([CH3:12])([CH3:9])[C:21]#[N:18])[CH:7]=1 |f:2.3|

Inputs

Step One
Name
(5-fluoro-2-methylphenyl)acetonitrile
Quantity
5.25 g
Type
reactant
Smiles
FC=1C=CC(=C(C1)CC#N)C
Name
methyl iodide
Quantity
5.25 mL
Type
reactant
Smiles
CI
Name
dimethylformamide
Quantity
70 mL
Type
reactant
Smiles
CN(C=O)C
Step Two
Name
sodium hydride
Quantity
2.7 g
Type
reactant
Smiles
[H-].[Na+]
Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
while being cooled with ice
WASH
Type
WASH
Details
the ethyl acetate phase is washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated by evaporation

Outcomes

Product
Details
Reaction Time
 3 h
Name
2-(5-fluoro-2-methylphenyl)-2-methylpropionitrile
Type
product
Smiles
FC=1C=CC(=C(C1)C(C#N)(C)C)C
Measurements
Type Value Analysis
AMOUNT: MASS 6.1 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.